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Compound of Interest

N-(4-hydroxyphenyl)-4-
Compound Name:

methoxybenzamide
CAS No.: 23600-48-8

Cat. No.: B11994725

Get Quote

\ J

CAS: 23600-48-8 | Formula: C14aH13NOs | M.W.: 243.26 g/mol

Executive Summary

N-(4-hydroxyphenyl)-4-methoxybenzamide (also known as 4'-Hydroxy-4-
methoxybenzanilide) is a critical reference standard used primarily in the quality control of
analgesic/antipyretic drugs (as a structural analog of Paracetamol), metabolite identification,
and vanilloid receptor (TRPV1) research.

This guide provides a technical comparison of reference standard grades, detailed
characterization protocols, and a validated synthesis/impurity profiling workflow. It is designed
for analytical chemists and formulation scientists requiring high-fidelity data for regulatory filing
and stability studies.

Comparative Analysis: Selecting the Right Grade

Not all reference materials are created equal. The choice of standard grade directly impacts the
validity of your quantitative assays and regulatory compliance.
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Tier 1: Certified

Tier 2: Analytical

Tier 3: Research

Feature Reference Material Standard _
Grade Chemical
(CRM) (Secondary)
Quantitative NMR Routine QC,
) (QNMR), Method Retention Time Early-stage Synthesis,

Primary Use S . . .
Validation, ISO 17034 Marker, System Biological Screening.
Compliance. Suitability.

) > 99.5% (Mass > 98.0% (HPLC Area ]
Purity Variable (> 95%)

Balance)

%)

Uncertainty

Explicitly stated (e.g.,
+ 0.3%)

Not provided

Not provided

Traceability

NIST/BIPM Traceable

Traceable to Internal

Primary

None

Water Content

Measured (Karl

Fischer) & Factorized

Measured but not

always factorized

Not typically reported

Impurity Profile

Quantified (Organic,
Inorganic, Residual

Solvents)

Qualitative (Major
peaks only)

Unknown

Recommendation:

o For Release Testing/Stability: Use Tier 1 (CRM) to establish the calibration curve.

o For ID/System Suitability:Tier 2 is cost-effective and sufficient.

Technical Specifications & Characterization
Identity & Structure

The compound consists of a 4-aminophenol moiety acylated by a 4-methoxybenzoy! (anisoyl)

group.

e 'H NMR (DMSO-ds, 500 MHz):
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o

9.85 (s, 1H, -NH, Amide)

o

9.20 (s, 1H, -OH, Phenol)

o

7.95 (d, 2H, Anisyl-ArH, ortho to CO)

o

7.50 (d, 2H, Phenol-ArH, ortho to NH)

o

7.05 (d, 2H, Anisyl-ArH, ortho to OMe)

o

6.75 (d, 2H, Phenol-ArH, ortho to OH)
o 3.84 (s, 3H, -OCHs3)

e Mass Spectrometry (ESI+):
o [M+H]*: 244.1 m/z

o [M+Na]*: 266.1 m/z

o Fragment: 135.0 m/z (Anisoyl cation, characteristic cleavage).

Synthesis & Impurity Profiling Pathway

The synthesis involves the acylation of 4-aminophenol with 4-methoxybenzoyl chloride. A
critical quality attribute is controlling the O-acylation side reaction, which produces the ester
impurity.

4-Methoxybenzoyl Chloride
(Electrophile)

IMPURITY B (Bis-acyl)
N,O-di(4-methoxybenzoyl) derivative

Excess Reagent
TARGET PRODUCT

N-(4-hydroxyphenyl)-4-methoxybenzamide
(N-Acylation)

4-Aminophenol

(Nucleophile) Minor Path IMPURITY A (Ester)

Basic pH) 4-aminophenyl 4-methoxybenzoate

(O-Acylation)
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Figure 1: Synthetic pathway highlighting the competition between N-acylation (Target) and O-
acylation (Impurity A).

Validated Analytical Protocols
HPLC Purity Method

This method separates the target amide from the starting material (4-aminophenol) and the
potential ester impurity.

Column: C18 (e.g., Phenomenex Luna C18(2) or Zorbax Eclipse XDB), 150 x 4.6 mm, 5 pum.
e Mobile Phase A: 0.1% Phosphoric Acid in Water.
o Mobile Phase B: Acetonitrile.[1][2][3]
o Gradient:
o 0-2 min: 10% B (Isocratic hold for 4-Aminophenol elution)
o 2-15 min: 10%
80% B (Linear gradient)

o 15-20 min: 80% B (Wash)
e Flow Rate: 1.0 mL/min.
o Detection: UV @ 254 nm.
e Temperature: 30°C.
Retention Logic:
e 4-Aminophenol: Elutes early (~2-3 min) due to high polarity.
o Target (Amide): Elutes mid-gradient (~8-10 min).

e Impurity A (Ester): Elutes later than target due to lack of H-bond donor capacity on the amide
nitrogen.
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e Impurity B (Bis-acyl): Elutes last (most hydrophobic).
Mass Balance Purity Calculation (For CRM)
To determine the absolute purity (

) of the standard:

¢ % Org.[4] Imp: Sum of all secondary peaks by HPLC-UV.

» % Water: Determined by Karl Fischer titration (typically < 0.5% for this amide).

* % Solvents: Determined by GC-Headspace (e.g., residual THF or Toluene from synthesis).
* % Inorg: Residue on Ignition (ROI).

Handling & Stability

o Storage: Store at 2-8°C in a desiccator. The phenolic hydroxyl group makes it susceptible to
slow oxidation (browning) if exposed to air and light for extended periods.

e Solubility:
o Soluble: DMSO, Methanol, Ethanol.[4]
o Sparingly Soluble: Acetonitrile.[2][3][5]
o Insoluble: Water (neutral pH).
o Safety: Irritant. Wear gloves and safety glasses. Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. ptfarm.pl [ptfarm.pl]
e 2. 4-Aminophenol | SIELC Technologies [sielc.com]
¢ 3. researchgate.net [researchgate.net]

e 4. EP1230231B1 - Process for preparing n-(4-hydroxyphenyl)-n'-(4'-aminophenyl)-piperazine
- Google Patents [patents.google.com]

¢ 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

¢ To cite this document: BenchChem. [Reference Standard Guide: N-(4-hydroxyphenyl)-4-
methoxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11994725/docs#reference-standard-guide-n-4-
hydroxyphenyl-4-methoxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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